3,5-Dinitrostyrene

• CAS No.: 72918-18-4
• Molecular Formula: C8H6N2O4
• Molecular Weight: 194.14 g/mol
• IUPAC Name: 1-ethenyl-3,5-dinitrobenzene
• InChI: InChI=1S/C8H6N2O4/c1-2-6-3-7(9(11)12)5-8(4-6)10(13)14/h2-5H,1H2
• InChI Key: CRKUWNMRJQROHR-UHFFFAOYSA-N
• Canonical SMILES: C=CC1=CC(=CC(=C1)[N+](=O)[O-])[N+](=O)[O-]

Description

3,5-Dinitrostyrene is a useful research compound. Its molecular formula is C8H6N2O4 and its molecular weight is 194.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3,5-Dinitrophenylethanol (1.0 g, 4.7 mmol) was mixed with P2O5 (1.0 g, 0.71 mmol) and the stirred mixture was heated to 100° C. After 3 h, the mixture was allowed to cool to room temperature and water (0.4 ml) was added. The pH was adjusted to 9 using 1 M aqueous NaOH and extracted with diethyl ether (2×25 ml). The combined organic phases were dried (Na2SO4) and evaporated. The crude product was used without further purification in the next step.